Cas no 35710-95-3 (Trimethylenetetraurea)

• Product Name: Trimethylenetetraurea
• CAS No: 35710-95-3
• MF: C₇H₁₆N₈O₄
• MW: 276.25313949585
• CID: 1472140
• PubChem ID: 441001
• Update Time: 2025-10-29

Trimethylenetetraurea Chemical and Physical Properties

Names and Identifiers

• 1,1'-methanediylbis{3-[(carbamoylamino)methyl]urea}
• 1-(11-Amino-3,7,11-trioxo-2,4,6,8,10-pentaazaundec-1-yl)urea
• urea, N,N''-(3,7-dioxo-2,4,6,8-tetraazanonane-1,9-diyl)bis-
• CHEBI:9735
• 1-[(carbamoylamino)methyl]-3-[[(carbamoylamino)methylcarbamoylamino]methyl]urea
• 5,9-Dioxo-2,4,6,8,10,12-hexaazatridecanediamide
• 1-(ureidomethyl)-3-[(ureidomethylcarbamoylamino)methyl]urea
• Q27108486
• DTXSID401244891
• AC1L9ADD
• Trimethylenetetraurea
• 35710-95-3
• C06386

• Inchi： 1S/C7H16N8O4/c8-4(16)10-1-12-6(18)14-3-15-7(19)13-2-11-5(9)17/h1-3H2,(H3,8,10,16)(H3,9,11,17)(H2,12,14,18)(H2,13,15,19)
• InChI Key： NORSOBXRJTUXCY-UHFFFAOYSA-N
• SMILES： O=C(NCNC(N)=O)NCNC(NCNC(N)=O)=O

Computed Properties

• Exact Mass: 276.12968
• Monoisotopic Mass: 276.12945102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 192.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Oligourea amides

Additional information on Trimethylenetetraurea

Trimethylenetetraurea (CAS No. 35710-95-3): Properties, Applications, and Market Insights

Trimethylenetetraurea (CAS No. 35710-95-3) is a specialized organic compound with unique chemical properties and diverse industrial applications. Also known as 1,3,5,7-tetraazatricyclo[3.3.1.1³,⁷]decane-2,4,6,8-tetrone, this compound has garnered attention in recent years due to its role in advanced material synthesis and sustainable chemistry initiatives. Researchers and manufacturers frequently search for terms like "Trimethylenetetraurea uses", "CAS 35710-95-3 specifications", and "buy Trimethylenetetraurea", reflecting growing commercial and scientific interest.

The molecular structure of Trimethylenetetraurea features a cyclic arrangement of urea moieties, contributing to its thermal stability and hydrogen-bonding capacity. With a molecular formula of C₄H₆N₄O₄ and a molecular weight of 174.11 g/mol, this white crystalline powder demonstrates remarkable solubility in polar solvents while remaining insoluble in non-polar media. These characteristics make it valuable for polymer modification, where it serves as a cross-linking agent or hydrogen-bond donor in advanced material systems.

Current applications of Trimethylenetetraurea span multiple industries. In the textile sector, it functions as a durable press reagent for cellulose fibers, answering the market demand for wrinkle-resistant fabrics. The compound's ability to form stable complexes with metal ions has led to its use in water treatment formulations, particularly in areas concerned with heavy metal removal – a topic frequently searched in environmental chemistry circles. Additionally, its role in flame retardant compositions aligns with growing safety regulations in construction materials.

The synthesis of Trimethylenetetraurea typically involves the controlled reaction of urea with formaldehyde under specific pH conditions, followed by purification processes to achieve high purity grades (>98%). Manufacturers emphasize the importance of temperature control and catalyst selection to optimize yield and minimize byproducts. Analytical techniques such as HPLC analysis and FT-IR spectroscopy are commonly employed for quality verification, addressing frequent queries about "Trimethylenetetraurea purity testing methods".

Recent advancements have explored Trimethylenetetraurea derivatives for pharmaceutical applications, particularly in drug delivery systems where its hydrogen-bonding network can modulate release kinetics. While not yet widespread, these developments respond to searches for "biocompatible urea derivatives" in medicinal chemistry forums. The compound's thermal degradation profile, with decomposition beginning around 250°C, makes it suitable for high-temperature processing applications.

From a commercial perspective, the global market for Trimethylenetetraurea has shown steady growth, driven by demand from Asian textile producers and European specialty chemical manufacturers. Pricing trends indicate moderate fluctuations tied to urea feedstock costs, with technical grade material typically trading between $15-$25/kg. Procurement specialists often search for "Trimethylenetetraurea suppliers" and "bulk pricing for CAS 35710-95-3", reflecting the compound's position in the industrial chemicals supply chain.

Environmental and regulatory considerations for Trimethylenetetraurea remain favorable, with the compound not currently listed on major hazardous substance inventories. Safety data sheets recommend standard laboratory precautions, including proper ventilation and personal protective equipment during handling. These aspects address common queries about "Trimethylenetetraurea safety profile" and "CAS 35710-95-3 regulatory status" from compliance officers and facility managers.

Future research directions for Trimethylenetetraurea focus on expanding its utility in green chemistry applications. Investigations into its use as a CO₂ capture agent and biodegradable polymer additive respond to industry searches for "sustainable urea derivatives". The compound's ability to participate in dynamic covalent chemistry presents opportunities for developing self-healing materials – a hot topic in materials science publications.

Quality specifications for Trimethylenetetraurea vary by application, with textile-grade material typically requiring ≥95% purity, while specialty applications may demand ≥99% purity with tighter control of residual solvents. Analytical certificates often include parameters such as melting range (290-300°C with decomposition), loss on drying (<0.5%), and heavy metal content (<10 ppm). These technical details answer frequent inquiries about "Trimethylenetetraurea technical data sheets" from quality assurance professionals.

Storage and handling recommendations for Trimethylenetetraurea emphasize protection from moisture and extreme temperatures. The compound demonstrates good shelf stability when stored in sealed containers at room temperature, with manufacturers typically guaranteeing two-year stability under proper conditions. These practical considerations address common logistical questions about "storing Trimethylenetetraurea powder" and "CAS 35710-95-3 shelf life" from inventory managers.

In conclusion, Trimethylenetetraurea (CAS No. 35710-95-3) represents a versatile chemical building block with expanding applications across multiple industries. Its combination of thermal stability, hydrogen-bonding capacity, and favorable regulatory profile positions it well for future growth, particularly in sustainable material development. As research continues to uncover new functionalities for this interesting urea derivative, market interest is likely to increase, making it a compound worth watching in specialty chemical circles.